Cas no 1805461-80-6 (5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride
• CAS No: 1805461-80-6
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4883760
• Update Time: 2025-10-30

5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-5-3(7(10)11)2-13-8(12)4(5)6(9)14/h2,7H,1H3
• InChI Key： WZHCFEWKQBIPNF-UHFFFAOYSA-N
• SMILES： ClC(C1=C(N=CC(C(F)F)=C1OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride

Introduction to 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride (CAS No. 1805461-80-6)

5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride (CAS No. 1805461-80-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and fluoro substituents, along with a methoxy group and a carbonyl chloride functionality, makes it a versatile building block for further chemical modifications and derivatization.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in recent years, leading to the development of novel therapeutic agents with improved pharmacokinetic profiles. For instance, compounds incorporating difluoromethyl groups have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The electron-withdrawing nature of the difluoromethyl moiety also contributes to the overall electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

The fluoro substituent in 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride further enhances its utility as a synthetic intermediate. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs. They can improve lipophilicity, reduce metabolic clearance, and alter receptor binding affinity. Recent studies have demonstrated that fluorinated pyridines are particularly valuable in the design of kinase inhibitors, which are widely used to treat cancers and inflammatory conditions. The dual presence of fluorine atoms in this compound suggests potential applications in developing next-generation kinase inhibitors with enhanced selectivity and efficacy.

The methoxy group at the 4-position of the pyridine ring adds another layer of functionality to this compound. Methoxy groups are commonly employed in medicinal chemistry due to their ability to influence solubility, metabolic stability, and electronic properties. In particular, methoxypyridines have been extensively studied for their role in G-protein coupled receptor (GPCR) modulators, which are involved in a wide range of physiological processes. The combination of a methoxy group with the other substituents in 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride makes it an attractive scaffold for designing novel GPCR ligands.

The carbonyl chloride functionality at the 3-position is particularly interesting from a synthetic perspective. Carbonyl chlorides are highly reactive intermediates that can undergo nucleophilic addition reactions, allowing for the facile introduction of various functional groups. This reactivity has been exploited in the synthesis of peptidomimetics, heterocycles, and other complex molecules. The presence of a carbonyl chloride group in this compound provides a convenient entry point for further derivatization, enabling researchers to rapidly explore new chemical space.

Recent advancements in synthetic methodologies have further highlighted the importance of 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride as a key intermediate. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at various positions of the pyridine ring. These reactions have enabled the synthesis of complex derivatives with tailored biological activities. Additionally, photoredox catalysis has been utilized to achieve selective functionalization, allowing for the precise control over molecular architecture.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of this compound for drug discovery. Several companies have reported the use of 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride in their internal libraries as a starting point for developing novel therapeutics. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation. The compound's ability to serve as a versatile scaffold has made it an invaluable tool for medicinal chemists seeking to design innovative drug molecules.

In conclusion, 5-(Difluoromethyl)-2-fluoro-4-methoxypyridine-3-carbonyl chloride (CAS No. 1805461-80-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of difluoromethyl, fluoro, and methoxy substituents, along with a reactive carbonyl chloride group, make it an excellent intermediate for synthesizing biologically active molecules. Recent advances in synthetic chemistry have further expanded its utility, enabling researchers to explore new chemical space with greater efficiency and precision.